Cas no 69232-06-0 ((1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine)
![(1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine structure](https://www.kuujia.com/scimg/cas/69232-06-0x500.png)
69232-06-0 structure
Product name:(1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine
(1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine Chemical and Physical Properties
Names and Identifiers
-
- (1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine
- N(1)-p-Tolyl-N(5)-n-octylbiguanid
- NSC333315
- CHEMBL3229000
- DTXSID40714578
- 69232-06-0
- SCHEMBL1741676
- NSC-333315
- N-[(E)-Amino(4-methylanilino)methylidene]-N''-octylguanidine
-
- Inchi: InChI=1S/C17H29N5/c1-3-4-5-6-7-8-13-20-16(18)22-17(19)21-15-11-9-14(2)10-12-15/h9-12H,3-8,13H2,1-2H3,(H5,18,19,20,21,22)
- InChI Key: MJYDCMGNSUAHLO-UHFFFAOYSA-N
- SMILES: CCCCCCCCN=C(N)N=C(N)NC1=CC=C(C=C1)C
Computed Properties
- Exact Mass: 303.24257
- Monoisotopic Mass: 303.24229595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.8Ų
- XLogP3: 3.9
Experimental Properties
- PSA: 88.79
- LogP: 4.87040
(1e)-1-[amino-(4-methylanilino)methylidene]-2-octylguanidine Related Literature
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Stefania F. Musolino,Zhipeng Pei,Liting Bi,Gino A. DiLabio,Jeremy E. Wulff Chem. Sci., 2021,12, 12138-12148
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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